2-amino-6-tert-butyl-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Description
2-amino-6-tert-butyl-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C20H26N2O2S and its molecular weight is 358.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-amino-6-tert-butyl-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-amino-6-tert-butyl-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research, where it serves as a building block for the synthesis of peptides and proteins. Its structural complexity allows for the exploration of protein-protein interactions and the development of novel biochemical assays .
Medicinal Chemistry
In medicinal chemistry, this molecule is a precursor for the synthesis of potential pharmacological agents. Its thiophene moiety is a common feature in drugs that exhibit a wide range of biological activities, including anti-inflammatory and anticancer properties .
Pharmacology
The compound’s pharmacological applications are being explored, particularly its role as an intermediate in the synthesis of molecules with potential therapeutic effects. Its ability to interact with various biological targets can lead to the development of new medications .
Biochemistry
Biochemically, the compound can be used to study enzyme-substrate interactions due to its unique structural features. It can act as an inhibitor or activator for certain enzymatic pathways, providing insights into metabolic processes .
Materials Science
In the field of materials science, this compound’s derivatives could be used to create novel polymers or coatings with specific properties, such as increased durability or chemical resistance. The thiophene ring can contribute to the thermal stability of materials .
Organic Synthesis
As a versatile organic compound, it is valuable in synthetic chemistry for constructing complex molecular architectures. Its reactivity can be harnessed to create a variety of functional groups that are pivotal in organic synthesis .
Analytical Chemistry
This compound can be employed as a standard or reagent in analytical techniques to quantify or detect the presence of other substances. Its distinct chemical properties make it suitable for use in chromatography and spectrometry .
Chemical Education
Lastly, due to its structural complexity, this compound is an excellent subject for chemical education, demonstrating key concepts in organic chemistry and molecular interactions to students .
properties
IUPAC Name |
2-amino-6-tert-butyl-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2S/c1-20(2,3)12-8-9-15-16(10-12)25-18(21)17(15)19(23)22-13-6-5-7-14(11-13)24-4/h5-7,11-12H,8-10,21H2,1-4H3,(H,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLKYMOROLCZPKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=CC(=CC=C3)OC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-6-tert-butyl-N-(3-methoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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